Cas no 1040321-03-6 (1-(Oxolan-2-ylmethyl)-1H-imidazole-2-thiol)

• Product Name: 1-(Oxolan-2-ylmethyl)-1H-imidazole-2-thiol
• CAS No: 1040321-03-6
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5047480
• Update Time: 2023-08-25

1-(Oxolan-2-ylmethyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(oxolan-2-ylmethyl)-1H-imidazole-2-thiol
• 3-(oxolan-2-ylmethyl)-1H-imidazole-2-thione
• 1-(Oxolan-2-ylmethyl)-2,3-dihydro-1H-imidazole-2-thione
• 1-(Oxolan-2-ylmethyl)-1H-imidazole-2-thiol

• Inchi： 1S/C8H12N2OS/c12-8-9-3-4-10(8)6-7-2-1-5-11-7/h3-4,7H,1-2,5-6H2,(H,9,12)
• InChI Key： INKYRUJQTDCGTJ-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1CC1CCCO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 0.3
• Topological Polar Surface Area: 56.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines Imidazolethiones